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Compound of Interest

Compound Name: 2-methyl-4-phenyl-1H-indene

Cat. No.: B065254 Get Quote

An In-Depth Technical Guide to the Safe Handling and Application of 2-Methyl-4-phenyl-1H-
indene for Research Professionals

Section 1: Introduction & Scientific Context
The indene scaffold is a cornerstone in modern medicinal chemistry and materials science. As

a privileged structure, its derivatives are integral to the development of novel therapeutics and

advanced functional materials.[1][2] Specifically, substituted indenes like 2-methyl-4-phenyl-
1H-indene are of significant interest to researchers. The strategic placement of a methyl group

—often referred to as a "magic methyl" in drug discovery—can profoundly influence a

molecule's pharmacokinetic and pharmacodynamic properties, including metabolic stability,

binding affinity, and solubility.[3] The phenyl substitution further provides a vector for exploring

structure-activity relationships (SAR) through additional modifications.

Given the increasing utility of this compound in synthetic and developmental pipelines, a

comprehensive understanding of its safe handling and reactivity profile is paramount. This

guide is designed for researchers, scientists, and drug development professionals, providing a

field-proven framework for the safe and effective use of 2-methyl-4-phenyl-1H-indene. The

protocols herein are grounded in established safety data and are designed to ensure both the

integrity of experimental outcomes and the protection of laboratory personnel.

Section 2: Compound Identification and
Physicochemical Properties
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Accurate identification and knowledge of a compound's physical properties are the foundation

of safe laboratory practice. The key identifiers and properties for 2-methyl-4-phenyl-1H-
indene are summarized below.

Property Value Source

IUPAC Name 2-methyl-4-phenyl-1H-indene [4]

CAS Number 159531-97-2 [4][5]

Molecular Formula C₁₆H₁₄ [4][5]

Molecular Weight 206.28 g/mol [4]

Physical Form Liquid, Solid, or Semi-solid [5]

Recommended Storage
Room temperature, under an

inert atmosphere
[5]

Section 3: Hazard Identification and GHS
Classification
2-Methyl-4-phenyl-1H-indene is classified under the Globally Harmonized System (GHS) as a

hazardous substance. Understanding these classifications is critical for implementing

appropriate safety controls. The primary hazards are associated with its irritant properties.
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GHS Classification Code Description Source

Pictogram
GHS07 (Exclamation

Mark)
[5]

Signal Word Warning [4][5]

Hazard Statements H315 Causes skin irritation. [4][5]

H319
Causes serious eye

irritation.
[4][5]

H335
May cause respiratory

irritation.
[4][5]

Precautionary

Statements
P261

Avoid breathing dust,

fume, gas, mist,

vapors, or spray.

[4][5]

P280

Wear protective

gloves, protective

clothing, eye

protection, and face

protection.

[6]

P302+P352

IF ON SKIN: Wash

with plenty of soap

and water.

[4]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[4][5]

The causality behind these classifications dictates specific handling protocols. The potential for

respiratory irritation (H335) makes it mandatory to handle this compound in a certified chemical

fume hood.[4][7] The skin and eye irritation warnings (H315, H319) necessitate the use of
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appropriate personal protective equipment (PPE) to create a barrier between the chemical and

the user.[4]

Section 4: Comprehensive Safety and Handling
Protocols
Adherence to a multi-layered safety approach is essential for mitigating the risks associated

with 2-methyl-4-phenyl-1H-indene.

Engineering Controls
The primary engineering control for this compound is a properly functioning chemical fume

hood.[7] This is non-negotiable. The fume hood contains vapors and potential aerosols, directly

addressing the H335 respiratory hazard by preventing inhalation.[4] All manipulations, including

weighing, transfers, and additions to reaction vessels, must occur within the sash of the hood.

Personal Protective Equipment (PPE)
The selection of PPE is dictated by the compound's hazard profile.

Hand Protection: Chemically resistant gloves (e.g., nitrile) are required. Always inspect

gloves for tears or punctures before use. Handle with gloves.[7]

Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[7]

When there is a risk of splashing, a face shield should be worn in addition to safety glasses.

Skin and Body Protection: A standard laboratory coat must be worn and fully buttoned.

Choose body protection according to the amount and concentration of the substance at the

workplace.[7]

Storage and Stability
Proper storage is crucial for maintaining the compound's purity and ensuring safety.

Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[6] The

recommendation for storage under an inert atmosphere (e.g., argon or nitrogen) prevents

slow degradation from atmospheric oxygen or moisture, which is critical for the

reproducibility of sensitive organometallic reactions.[5]
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Incompatibilities: Keep away from strong oxidizing agents and strong acids, as these can

trigger vigorous and potentially hazardous reactions.[7]

Stability: The compound is stable under recommended storage conditions.[6][7]

Spill and Waste Management
Spill Response: In the event of a small spill, use personal protective equipment.[7] Absorb

the spill with an inert, non-combustible material (e.g., vermiculite, sand, or earth). Sweep or

shovel the material into a suitable, labeled container for disposal.[7] Do not allow the product

to enter drains.[7]

Waste Disposal: Dispose of waste materials and contaminated packaging in accordance with

federal, state, and local environmental control regulations.[8] Chemical waste generators

must ensure complete and accurate classification of the waste.[8]

Section 5: Emergency Procedures & First Aid
In case of exposure, immediate and appropriate action is critical.

Inhalation: If inhaled, move the person to fresh air.[7] If breathing is difficult or symptoms

persist, seek medical attention.[6]

Skin Contact: Immediately wash off with soap and plenty of water.[7] Remove all

contaminated clothing. If skin irritation develops or persists, get medical attention.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[9] Remove contact lenses if present and easy to do. Continue rinsing. Seek

immediate medical attention.[9]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person.[7] Rinse mouth thoroughly with water and seek immediate medical attention.[7]

Section 6: Experimental Workflow: Safe Handling for
a Synthetic Reaction
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To contextualize these protocols, the following section details the step-by-step handling of 2-
methyl-4-phenyl-1H-indene in a representative synthetic workflow. This protocol is a self-

validating system, where each step's safety measures directly correspond to the known

hazards of the materials involved.

Step-by-Step Handling Protocol
Preparation: Before handling the compound, don all required PPE (lab coat, nitrile gloves,

safety glasses). Verify that the chemical fume hood has a current certification and is

functioning correctly.

Weighing: Tare a clean, dry vial on an analytical balance inside the fume hood. Using a clean

spatula, carefully transfer the required amount of 2-methyl-4-phenyl-1H-indene into the

vial. Keep the container opening away from your breathing zone to minimize inhalation risk.

Dissolution: Add the appropriate solvent to the vial containing the indene derivative. Cap the

vial and gently swirl to dissolve. All solvent manipulations must be performed inside the fume

hood.

Inerting the Reaction: If the reaction is air- or moisture-sensitive, assemble the reaction

glassware and purge with an inert gas (e.g., argon) before introducing the reagent.

Reagent Transfer: Using a clean, dry syringe or cannula, slowly transfer the solution of 2-
methyl-4-phenyl-1H-indene from the vial to the reaction vessel. This should be done

carefully to avoid splashes.

Reaction Monitoring: Monitor the reaction from outside the fume hood sash whenever

possible.

Workup and Quenching: Once the reaction is complete, quench it by slowly adding the

appropriate quenching agent. Be aware of any potential exothermic reactions and have a

cooling bath ready.

Disposal: Dispose of all contaminated materials, including gloves, vials, and syringe needles,

in the appropriate, clearly labeled waste containers.
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Phase 1: Preparation

Phase 2: Reagent Handling

Phase 3: Reaction & Cleanup

1. Verify Engineering Controls
(Fume Hood Certification)

2. Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

3. Weigh Reagent
(Inside Fume Hood)

4. Dissolve in Solvent
(Maintain Ventilation)

5. Transfer to Reaction Vessel
(Syringe/Cannula Technique)

6. Monitor Reaction
(Behind Sash)

7. Quench Reaction
(Controlled Addition)

8. Dispose of Waste
(Segregated Waste Streams)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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